Cas no 431047-38-0 (Ethanone, 1-[2-(4-fluorophenoxy)phenyl]-)

• Product Name: Ethanone, 1-[2-(4-fluorophenoxy)phenyl]-
• CAS No: 431047-38-0
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 3985922
• PubChem ID: 10633209
• Update Time: 2025-04-22

Ethanone, 1-[2-(4-fluorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(4-fluorophenoxy)phenyl]-
• 1-(2-(4-Fluorophenoxy)phenyl)ethanone
• 431047-38-0
• HS-5777
• 1-[2-(4-fluorophenoxy)phenyl]ethan-1-one
• 1-[2-(4-fluorophenoxy)phenyl]ethanone
• SCHEMBL19524204
• AKOS000219282

• Inchi： 1S/C14H11FO2/c1-10(16)13-4-2-3-5-14(13)17-12-8-6-11(15)7-9-12/h2-9H,1H3
• InChI Key： WLTVARFAUGLYRV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers